N-(2,6-difluorobenzyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[(2,6-difluorophenyl)methyl]acetamide
• InChI: InChI=1S/C20H22F2N2O3S/c21-18-10-6-11-19(22)17(18)14-23-20(25)13-15-7-4-5-12-24(15)28(26,27)16-8-2-1-3-9-16/h1-3,6,8-11,15H,4-5,7,12-14H2,(H,23,25)
• InChI Key: IYVPNMGSYKFEAM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CC(=O)NCC2=C(C=CC=C2F)F)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H22F2N2O3S
• Molecular Weight: 408.5 g/mol

Description

N-(2,6-difluorobenzyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide, also known as DFB or DFB-ASA, is a chemical compound that has garnered interest in the scientific community due to its potential therapeutic applications. DFB-ASA is a derivative of the well-known analgesic drug, tramadol, and has been found to possess analgesic properties in preclinical studies.

Scientific Research Applications

Synthesis and Biological Activity

• A series of derivatives of N-(2,6-difluorobenzyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide were synthesized and evaluated for their activity against enzymes such as acetylcholinesterase, butyrylcholinesterase, and lipoxygenase. These compounds have shown promising activity in inhibiting these enzymes, which are key targets in the treatment of various diseases like Alzheimer's and inflammatory disorders (Khalid et al., 2014).

Antimicrobial Properties

• N-substituted derivatives of the compound have been studied for their antibacterial properties. The research focused on assessing their effectiveness against both Gram-positive and Gram-negative bacteria, demonstrating potential as antimicrobial agents (Nafeesa et al., 2017).

Potential in Treating Malaria and COVID-19

• Investigations into the antimalarial properties of N-(phenylsulfonyl)acetamide derivatives, including those with structural similarities to N-(2,6-difluorobenzyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide, have shown promising results. Additionally, these compounds were explored for their effectiveness against COVID-19, demonstrating the versatility of this chemical structure in addressing different infectious diseases (Fahim & Ismael, 2021).

Enzyme Inhibition for Therapeutic Applications

• The compound and its derivatives have been studied extensively for their enzyme inhibitory activities. This includes potential therapeutic applications in targeting enzymes related to various neurological and physiological disorders. The research highlights the compound's role in the development of new drugs targeting specific enzymes (Khalid, 2012).